molecular formula C9H15N3 B1454076 Methyl({[2-(propan-2-yl)pyrimidin-5-yl]methyl})amine CAS No. 1341799-64-1

Methyl({[2-(propan-2-yl)pyrimidin-5-yl]methyl})amine

Cat. No. B1454076
CAS RN: 1341799-64-1
M. Wt: 165.24 g/mol
InChI Key: OLAUAOOYNKSVGS-UHFFFAOYSA-N
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Description

Methyl({[2-(propan-2-yl)pyrimidin-5-yl]methyl})amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPA and is a pyrimidine derivative that has been synthesized using various methods.

Scientific Research Applications

Medicinal Chemistry: Anti-Fibrosis Activity

In the field of medicinal chemistry, pyrimidinamine derivatives have been synthesized and evaluated for their anti-fibrotic activities. These compounds have been tested against immortalized rat hepatic stellate cells (HSC-T6), with some derivatives showing better activity than existing drugs like Pirfenidone and Bipy55′DC. The compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate demonstrated the best activities with IC50 values of 45.69 μM and 45.81 μM, respectively . These findings suggest potential for the development of novel anti-fibrotic drugs.

Chemical Biology: Synthesis of Heterocyclic Compounds

The pyrimidine moiety is a privileged structure in chemical biology and is employed in the design of novel heterocyclic compounds with potential biological activities. The synthesis of these compounds involves creating libraries of novel molecules that can exhibit a wide range of pharmacological activities, including antimicrobial, antiviral, antitumor, and antifibrotic properties .

Pharmaceutical Research: Drug Discovery

Pyrimidinamine derivatives are considered in drug discovery due to their diverse biological and pharmaceutical activities. The exploration of these compounds includes the study of their structure-activity relationships, which can lead to the identification of new therapeutic agents with improved efficacy and safety profiles .

Biochemistry: Enzyme Inhibition

These derivatives have been explored for their role as enzyme inhibitors, specifically targeting enzymes involved in mitochondrial electron transport. This action is crucial for the development of compounds that can modulate biochemical pathways and potentially treat diseases related to mitochondrial dysfunction .

Crop Protection: Resistance Management

The unique mode of action of pyrimidinamine derivatives in crop protection helps in managing resistance against common fungicides. By offering an alternative mechanism, these compounds can be integrated into crop protection strategies to maintain the efficacy of fungicidal treatments and ensure high yield and quality of crops .

Organic Chemistry: Bioisosterism

In organic chemistry, the concept of bioisosterism is applied to the design of pyrimidinamine derivatives. By substituting different functional groups, researchers can create new molecules with similar biological activities but with potentially better properties or reduced resistance issues .

Environmental Science: Pesticide Impact

The environmental impact of pesticides is a significant concern. Pyrimidinamine derivatives are studied for their environmental footprint, particularly their degradation, bioaccumulation, and toxicity to non-target organisms. Understanding these aspects is vital for developing sustainable agricultural practices .

properties

IUPAC Name

N-methyl-1-(2-propan-2-ylpyrimidin-5-yl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15N3/c1-7(2)9-11-5-8(4-10-3)6-12-9/h5-7,10H,4H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLAUAOOYNKSVGS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=NC=C(C=N1)CNC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl({[2-(propan-2-yl)pyrimidin-5-yl]methyl})amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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